(2E)-1-[3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidin-1-yl]-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-[3-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy]azetidin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C18H17N5O2/c1-13-9-17(23-18(21-13)19-12-20-23)25-15-10-22(11-15)16(24)8-7-14-5-3-2-4-6-14/h2-9,12,15H,10-11H2,1H3/b8-7+
• InChI Key: ZJHQKSQIQJWNQB-BQYQJAHWSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)OC3CN(C3)C(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: CC1=NC2=NC=NN2C(=C1)OC3CN(C3)C(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C18H17N5O2
• Molecular Weight: 335.4 g/mol

Description

(2E)-1-[3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidin-1-yl]-3-phenylprop-2-en-1-one is a useful research compound. Its molecular formula is C18H17N5O2 and its molecular weight is 335.367. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

This compound belongs to a broader class of chemicals that have been synthesized through various chemical reactions, aiming to explore their potential applications in medicinal and materials science. For instance, a study discussed the synthesis, crystal structure, and spectroscopic characterization of a novel derivative containing the 1,2,4-triazolo[1,5-a]pyrimidine ring, highlighting its antibacterial activity against common bacterial strains (Lahmidi et al., 2019). This underscores the compound's relevance in developing new antimicrobial agents.

Antimicrobial and Antitumor Applications

Several studies have emphasized the antimicrobial and antitumor potentials of compounds within this chemical class. For example, derivatives have been evaluated for their potential as antimicrobial agents, revealing promising activity against a range of pathogens (El Azab et al., 2015). Additionally, compounds synthesized from similar chemical frameworks have shown antitumor activity, suggesting their utility in developing new cancer therapies (Gomha & Riyadh, 2015).

Chemical Methodologies and Other Applications

Research has also explored the use of these compounds in developing novel chemical synthesis methodologies, such as the solution-phase parallel synthesis approach for rapid preparation of related compounds (Sun, Chen, & Yang, 2011). Such methodologies could significantly impact the efficiency and scalability of producing these and related compounds for further study and application.